7,8-Difluoro-2-propylchroman

• CAS No.: 816450-95-0
• Molecular Formula: C12H14F2O
• Molecular Weight: 212.24 g/mol
• IUPAC Name: 7,8-difluoro-2-propyl-3,4-dihydro-2H-chromene
• InChI: InChI=1S/C12H14F2O/c1-2-3-9-6-4-8-5-7-10(13)11(14)12(8)15-9/h5,7,9H,2-4,6H2,1H3
• InChI Key: AGFCDCQVBLOBNV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC2=C(O1)C(=C(C=C2)F)F

Description

7,8-Difluoro-2-propylchroman is a useful research compound. Its molecular formula is C12H14F2O and its molecular weight is 212.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (60% in oil) was suspended in DMF under nitrogen replacement. Then, the THF solution containing 1-(3-hydroxy-1-hexyl)-2,3,4-trifluorobenzene was added dropwise for 30 minutes, and stirred for 3 hours at 50° C. After toluene was added and stirred for a while, an organic layer was separated and an aqueous layer was extracted with toluene. After the extract and the organic layer were mixed together, washed using water and a saturated saline solution in that order, and dried using anhydrous sodium sulfate, the solvent was evaporated under a reduced pressure. The residue was purified by column chromatography (silica gel, hexane) to obtain 7,8-difluoro-2-propylchroman.